Cas no 1512523-25-9 (7-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid)

• Product Name: 7-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
• CAS No: 1512523-25-9
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 4933932
• Update Time: 2025-05-21

7-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-METHYLCHROMAN-3-CARBOXYLIC ACID
• 7-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid

• Inchi： 1S/C11H12O3/c1-7-2-3-8-5-9(11(12)13)6-14-10(8)4-7/h2-4,9H,5-6H2,1H3,(H,12,13)
• InChI Key： GAUSHSLTLLNBDI-UHFFFAOYSA-N
• SMILES： O1C2C=C(C)C=CC=2CC(C(=O)O)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 227
• XLogP3: 1.8
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 7-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid

Recent Advances in the Study of 7-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid (CAS: 1512523-25-9)

The compound 7-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid (CAS: 1512523-25-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its benzopyran core and carboxylic acid functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing new insights into its utility in drug development.

One of the key areas of research has been the optimization of synthetic routes for 7-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid. A study published in the Journal of Medicinal Chemistry (2023) described a novel, high-yield synthesis method that improves the scalability and purity of the compound. This advancement is critical for enabling large-scale production and further pharmacological evaluation. The study also highlighted the compound's stability under various physiological conditions, which is a crucial factor for its potential use as a drug candidate.

In addition to synthetic improvements, recent research has explored the pharmacological profile of 7-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid. Preclinical studies have demonstrated its anti-inflammatory and antioxidant properties, making it a potential candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and neurodegenerative disorders. A 2023 study in Biochemical Pharmacology reported that the compound effectively inhibits key inflammatory mediators, including NF-κB and COX-2, suggesting a multimodal mechanism of action.

Another significant development is the investigation of the compound's pharmacokinetics and bioavailability. A recent paper in Drug Metabolism and Disposition (2024) provided detailed data on its absorption, distribution, metabolism, and excretion (ADME) profiles. The study found that 7-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid exhibits favorable oral bioavailability and a half-life suitable for once-daily dosing, which enhances its attractiveness as a therapeutic agent.

Furthermore, computational modeling and molecular docking studies have been employed to elucidate the interactions between 7-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid and its biological targets. These studies, published in journals such as Journal of Chemical Information and Modeling (2023), have identified potential binding sites and affinity profiles, paving the way for structure-activity relationship (SAR) optimization and the design of more potent derivatives.

In conclusion, the recent advancements in the study of 7-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid (CAS: 1512523-25-9) underscore its potential as a versatile scaffold in drug discovery. The improvements in synthetic methodologies, coupled with a deeper understanding of its pharmacological and pharmacokinetic properties, position this compound as a promising candidate for further development. Future research should focus on clinical translation and the exploration of its therapeutic efficacy in human trials.